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Compound of Interest

Compound Name: QO 58

Cat. No.: B15623911

Application Notes and Protocols for QO 58

Topic: Preparing Stock Solutions of QO 58 for in vitro Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction

QO 58 is a novel and potent pyrazolo[1,5-a]pyrimidin-7(4H)-one compound that functions as a
positive modulator, or "opener," of Kv7 (KCNQ) voltage-gated potassium channels.[1][2] Its
distinct mechanism of action, targeting the voltage-sensing domain of the Kv7.2 channel
subunit, leads to the stabilization of the open state of the channel.[2] This activity enhances the
M-type potassium current (IKM), effectively dampening neuronal excitability.[1][2] These
characteristics make QO 58 a valuable research tool for studying neuronal hyperexcitability
and a potential therapeutic agent for conditions like neuropathic pain and epilepsy.[1][3] This
document provides detailed protocols for the preparation of QO 58 stock solutions for use in in
vitro assays.

Mechanism of Action

QO 58 enhances the activity of Kv7 channels, which are crucial regulators of neuronal
excitability.[3] It increases the amplitude of currents passing through Kv7.2/Kv7.3 channels,
shifts the voltage-dependent activation to more negative potentials, and slows the deactivation
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of these channels.[1][4] This modulation of Kv7 channel gating reduces neuronal excitability,
highlighting its therapeutic potential.[3]

Increased K+ Efflux Membrane Hyperpolarization Decreased Neuronal Excitability

Preparation

Calculate Mass of QO 58

Weigh QO 58 Powder

Add Anhydrous DMSO

Vortex to Dissolve

Storage

Aliguot into Single-Use Volumes

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

